Cas no 132486-36-3 (1-Penten-3-ol, 4-methyl-, (S)-)

• Product Name: 1-Penten-3-ol, 4-methyl-, (S)-
• CAS No: 132486-36-3
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1230962
• PubChem ID: 11083836
• Update Time: 2025-04-20

1-Penten-3-ol, 4-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-ol, 4-methyl-, (S)-
• 132486-36-3
• SCHEMBL13252057
• (3S)-4-Methyl-1-penten-3-ol
• DTXSID401310826
• SZKVYEHTIWILMA-ZCFIWIBFSA-N

• Inchi： 1S/C6H12O/c1-4-6(7)5(2)3/h4-7H,1H2,2-3H3/t6-/m1/s1
• InChI Key： SZKVYEHTIWILMA-ZCFIWIBFSA-N
• SMILES： O[C@H](C=C)C(C)C

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23